Cas no 52183-82-1 (Methyl pyrrolidine-2-carboxylate)

• Product Name: Methyl pyrrolidine-2-carboxylate
• CAS No: 52183-82-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD05864595
• CID: 376996
• PubChem ID: 94239
• Update Time: 2025-06-08

Methyl pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl pyrrolidine-2-carboxylate
• Methyl DL-prolinate
• Proline, methyl ester
• PYRROLIDINE-2-CARBOXYLIC ACID METHYL ESTER
• Q27254529
• (-)-2-carbomethoxypyrrolidine
• methylpyrrolidine-2-carboxylate
• UNII-2BQC0016L7
• DTXSID60943883
• AM803993
• rac.-2-(methyloxycarbonyl)pyrrolidine
• methyl pyrrolidine-2-carboxylate, AldrichCPR
• METHYL PROLINE, (RS)-
• Methyl 2-pyrrolidinecarboxylate
• 2-(carbomethoxy)-pyrrolidine
• 2-(methyloxycarbonyl)pyrrolidine
• CS-0453254
• METHYL PROLINE, (+/-)-
• Pro, methyl ester
• 2-methoxycarbonyl-pyrrolidine
• NSC617316
• PYRROLIDINE-2-CARBOXYLICACIDMETHYLESTER
• FT-0759014
• MFCD05864595
• SCHEMBL118100
• AS-56989
• NSC-617316
• 2-(carbomethoxy)pyrrolidine
• Z240133664
• methyl prolinate
• EINECS 257-714-2
• AKOS005167251
• DL-proline methylester
• CHEMBL75695
• FT-0686172
• AB16177
• 52183-82-1
• 2BQC0016L7
• DL-PROLINE, METHYL ESTER
• FT-0773807
• 2-carbomethoxypyrrolidine
• SY284257
• STK400147
• ALBB-031099
• DB-013345

• MDL： MFCD05864595
• Inchi： 1S/C6H11NO2/c1-9-6(8)5-3-2-4-7-5/h5,7H,2-4H2,1H3
• InChI Key： BLWYXBNNBYXPPL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCN1)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 169.9±33.0 °C at 760 mmHg
• PSA: 38.33

Methyl pyrrolidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-41-51
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl pyrrolidine-2-carboxylate

Comprehensive Overview of Methyl pyrrolidine-2-carboxylate (CAS No. 52183-82-1): Properties, Applications, and Industry Insights

Methyl pyrrolidine-2-carboxylate (CAS No. 52183-82-1) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical research. This ester derivative of pyrrolidine-2-carboxylic acid has garnered significant attention due to its unique structural properties, which enable its use as a key intermediate in the production of bioactive molecules. The compound's molecular formula, C₆H₁₁NO₂, and its methyl ester functionality make it particularly valuable for peptide coupling reactions and chiral synthesis.

In recent years, the demand for Methyl pyrrolidine-2-carboxylate has surged, driven by its role in developing API intermediates (Active Pharmaceutical Ingredients) and green chemistry applications. Researchers frequently search for "CAS 52183-82-1 solubility" or "Methyl pyrrolidine-2-carboxylate synthesis method," reflecting its technical relevance. The compound exhibits excellent solubility in polar solvents like ethanol and methanol, a property critical for catalytic hydrogenation processes. Its stability under mild acidic conditions further enhances its utility in multi-step synthetic routes.

The compound's stereochemical purity is another focal point, as enantiomerically enriched forms are essential for asymmetric synthesis. Queries such as "Methyl pyrrolidine-2-carboxylate chiral resolution" highlight industry interest in its optical isomers. Advanced techniques like HPLC analysis and X-ray crystallography are often employed to characterize its crystalline structure, which features a planar pyrrolidine ring with ester-linked flexibility—a trait exploited in drug design for conformational studies.

From an industrial perspective, CAS 52183-82-1 aligns with trends toward sustainable manufacturing. Its derivatives are explored in biodegradable polymers and non-toxic catalysts, addressing environmental concerns. Notably, patents involving "Methyl pyrrolidine-2-carboxylate derivatives" have increased by 22% since 2020, signaling innovation in functional materials. Regulatory compliance with REACH and FDA guidelines further ensures its safe adoption across markets.

Emerging applications include its use in flavor and fragrance industries, where its mild, lactonic odor profile suits food-grade additives. Additionally, its metal-chelating properties are investigated for corrosion inhibitors in industrial coatings. Such multidisciplinary utility underscores why searches for "Methyl pyrrolidine-2-carboxylate suppliers" rank highly on procurement platforms.

Quality control protocols for 52183-82-1 emphasize GC-MS purity testing and residual solvent analysis, ensuring batch consistency. Storage recommendations typically advise inert atmospheres to prevent ester hydrolysis, a common degradation pathway. These technical nuances are frequently discussed in forums focused on laboratory best practices.

In conclusion, Methyl pyrrolidine-2-carboxylate (CAS No. 52183-82-1) exemplifies a bridge between academic research and industrial innovation. Its adaptability to green synthesis, coupled with rigorous quality standards, positions it as a cornerstone in modern organic chemistry. Future developments may explore its nanomaterial composites or biocatalytic modifications, further expanding its commercial and scientific footprint.